1-(2-Methoxy-5-nitrophenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea

• IUPAC Name: 1-(2-methoxy-5-nitrophenyl)-3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• InChI: InChI=1S/C20H24BN3O6/c1-19(2)20(3,4)30-21(29-19)13-7-6-8-14(11-13)22-18(25)23-16-12-15(24(26)27)9-10-17(16)28-5/h6-12H,1-5H3,(H2,22,23,25)
• InChI Key: GXYJKOWGLFJSNK-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=CC=C2)NC(=O)NC3=C(C=CC(=C3)[N+](=O)[O-])OC
• Molecular Formula: C20H24BN3O6
• Molecular Weight: 413.2 g/mol
• CAS No.: 2096995-75-2

Description

1-(2-Methoxy-5-nitrophenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea is a useful research compound. Its molecular formula is C20H24BN3O6 and its molecular weight is 413.24. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis and Characterization of Derivatives: Novel derivatives of this compound have been synthesized and characterized, involving complex chemical reactions and analyses such as IR, NMR, and elemental analysis. This research is foundational in understanding the compound's properties and potential applications (Rani, Praveena, Spoorthy, & Ravindranath, 2014).

Antimicrobial Evaluation

• Antimicrobial Properties: The synthesized derivatives have been evaluated for antimicrobial properties. Such studies are crucial in determining the potential of these compounds in medical applications, particularly in combating microbial infections (Rani et al., 2014).

Molecular and Physicochemical Studies

• Molecular Structure and DFT Study: The molecular structures of related compounds have been analyzed using density functional theory (DFT) and compared with X-ray diffraction values. Such studies are significant for understanding the physicochemical properties and stability of the compounds (Huang et al., 2021).

Antidiabetic Activity

• In Vitro Antidiabetic Screening: Derivatives of the compound have been synthesized and evaluated for in vitro antidiabetic activity. This highlights the potential use of these compounds in developing new treatments for diabetes (Lalpara et al., 2021).

Analytical Applications

• Colorimetric Assays in Clinical Chemistry: Derivatives of this compound have been utilized in developing colorimetric assays for enzymes like N-acetyl-beta-D-glucosaminidase in human urine. Such assays are important in clinical chemistry for diagnosing and monitoring various health conditions (Yuen et al., 1982).